Cas no 1706453-23-7 ((1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene)

• Product Name: (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene
• CAS No: 1706453-23-7
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 4611984
• Update Time: 2025-06-11

(1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene Chemical and Physical Properties

Names and Identifiers

• (1R,5R)-9-tosyl-9-azabicyclo[3.3.1]nona-2,6-diene（WS200500）
• (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene

• Inchi： 1S/C15H17NO2S/c1-12-8-10-15(11-9-12)19(17,18)16-13-4-2-5-14(16)7-3-6-13/h2-4,7-11,13-14H,5-6H2,1H3/t13-,14+/m0/s1
• InChI Key： KJGDBZDLANAJKW-UONOGXRCSA-N
• SMILES： [C@@]12([H])N(S(C3=CC=C(C)C=C3)(=O)=O)[C@@]([H])(C=CC1)CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Additional information on (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene

Recent Advances in the Study of (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene (CAS: 1706453-23-7)

The compound (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene (CAS: 1706453-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by a tosyl-protected azabicyclic core, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene as a key intermediate in the synthesis of selective kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield derivatives with high affinity for specific kinase targets, offering promising leads for cancer therapy. The study highlighted the compound's stability under various reaction conditions, making it a robust building block for medicinal chemistry applications.

In another recent development, a team from the University of Cambridge reported the use of (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene in the design of novel neuroactive compounds. The study, published in ACS Chemical Neuroscience, revealed that derivatives of this scaffold exhibited potent activity against neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and epilepsy. The researchers employed advanced computational modeling techniques to optimize the compound's binding affinity and selectivity.

Further research has explored the mechanistic aspects of (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene's biological activity. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the compound's interaction with specific protein targets, providing insights into its mode of action at the molecular level. The study utilized X-ray crystallography and NMR spectroscopy to elucidate the structural determinants of its bioactivity, paving the way for rational drug design.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and efficiency of (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene production. A study in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that significantly enhances the yield and enantiomeric purity of the compound. This methodological breakthrough is expected to facilitate its broader application in pharmaceutical development.

In conclusion, (1R,5R)-9-Tosyl-9-azabicyclo[3.3.1]nona-2,6-diene (CAS: 1706453-23-7) represents a promising scaffold in medicinal chemistry with diverse applications. Recent studies have demonstrated its potential in drug discovery, particularly in oncology and neuroscience, while also advancing synthetic methodologies for its production. Future research directions may include further exploration of its structure-activity relationships and expansion of its therapeutic applications through targeted derivatization.